Cas no 1263376-71-1 (5-Methoxy-2,3,4-trifluorobenzoyl chloride)

• Product Name: 5-Methoxy-2,3,4-trifluorobenzoyl chloride
• CAS No: 1263376-71-1
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD18379803
• CID: 4584142
• Update Time: 2025-05-19

5-Methoxy-2,3,4-trifluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2,3,4-trifluorobenzoyl chloride
• Moxifloxacin Impurity 103

• MDL： MFCD18379803
• Inchi： 1S/C8H4ClF3O2/c1-14-4-2-3(8(9)13)5(10)7(12)6(4)11/h2H,1H3
• InChI Key： IRRCNIFBIKZTNR-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(OC)=C(F)C(F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

5-Methoxy-2,3,4-trifluorobenzoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Methoxy-2,3,4-trifluorobenzoyl chloride

Introduction to 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) and Its Emerging Applications in Chemical Biology

The compound 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) represents a significant advancement in the realm of specialized organic chemistry, particularly within the pharmaceutical and agrochemical industries. As a derivative of trifluorobenzoyl chloride, this molecule incorporates a methoxy substituent at the 5-position, which imparts unique electronic and steric properties that make it highly valuable for synthetic applications. The presence of three fluorine atoms in the aromatic ring enhances its reactivity and stability under various chemical conditions, making it an attractive building block for the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) molecule exemplifies this trend by serving as a versatile intermediate in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents. Its ability to undergo nucleophilic substitution reactions with a wide range of nucleophiles allows for the rapid construction of complex molecular architectures, which is crucial for drug discovery efforts.

One of the most compelling aspects of this compound is its role in the development of targeted therapies for chronic diseases. For instance, recent studies have highlighted its utility in generating peptidomimetics that mimic natural peptide sequences but exhibit enhanced pharmacokinetic profiles. The trifluoromethyl group in the 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) structure contributes to selective binding interactions with enzymes and receptors, thereby improving drug efficacy while minimizing off-target effects. This has led to its incorporation into several clinical trials targeting cancer and inflammatory disorders.

The agrochemical sector has also benefited from the versatility of this compound. Fluorinated benzoic acid derivatives are known to possess herbicidal and fungicidal properties due to their ability to disrupt essential metabolic pathways in pests. The methoxy group in 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) enhances its solubility in lipophilic environments while maintaining its bioactivity against resistant strains of weeds and fungi. This makes it an excellent candidate for developing next-generation crop protection agents that are both effective and environmentally sustainable.

From a synthetic chemistry perspective, the reactivity of 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) allows for diverse functionalization strategies. It can be used to introduce acyl groups into peptides and proteins via amide bond formation or to activate carboxylic acids for further derivatization. The trifluorobenzoyl moiety is particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl scaffolds found in many bioactive molecules.

Recent advances in flow chemistry have further expanded the applications of this compound by enabling continuous synthesis under controlled conditions. This approach not only improves yield but also enhances scalability for industrial production. The ability to perform high-throughput screenings using automated reactors equipped with 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) has accelerated the discovery pipeline for novel drug candidates by allowing rapid optimization of reaction conditions.

The environmental impact of fluorinated compounds has been a topic of increasing interest among researchers seeking greener alternatives. While fluorine atoms offer numerous advantages in terms of chemical properties, their persistence in ecosystems raises concerns about long-term environmental effects. To address this challenge, efforts are underway to develop biodegradable fluorinated derivatives that retain their bioactivity while minimizing ecological footprints. The methoxy group in 5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) may play a role in modulating biodegradability by influencing metabolic pathways in microorganisms.

In conclusion,5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) stands as a cornerstone compound in modern chemical biology due to its multifaceted applications across pharmaceuticals and agrochemicals. Its unique structural features enable innovative synthetic strategies that drive progress in drug discovery and crop protection technologies. As research continues to uncover new uses for this molecule,5-Methoxy-2,3,4-trifluorobenzoyl chloride (CAS No. 1263376-71-1) will undoubtedly remain at the forefront of scientific innovation.